4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide

• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 4-methoxy-N-[2-(5-methoxyindol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C19H20N2O3/c1-23-16-5-3-14(4-6-16)19(22)20-10-12-21-11-9-15-13-17(24-2)7-8-18(15)21/h3-9,11,13H,10,12H2,1-2H3,(H,20,22)
• InChI Key: JPAGUWOMKWFHBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCCN2C=CC3=C2C=CC(=C3)OC

Description

4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide is an organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound features a benzamide group attached to an indole moiety, which is further substituted with methoxy groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide typically involves the following steps:

Formation of the Indole Moiety: The indole nucleus can be synthesized using the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions.

Substitution with Methoxy Groups: The indole derivative is then subjected to methylation using methanol and a suitable catalyst to introduce the methoxy groups at the desired positions.

Attachment of the Benzamide Group: The final step involves the reaction of the methoxy-substituted indole with benzoyl chloride in the presence of a base to form the benzamide derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: Electrophilic substitution reactions can occur at the indole nucleus, especially at the 3-position, using reagents like halogens or nitrating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Halogens, nitrating agents, acidic or neutral conditions.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted indole derivatives with halogen or nitro groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antiviral, anti-inflammatory, and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and viral infections.

Industry: Utilized in the development of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound binds to various receptors and enzymes, modulating their activity.

Pathways Involved: It influences signaling pathways related to cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

Melatonin: N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide.

5-Methoxy-N,N-diisopropyltryptamine: A tryptamine derivative with similar indole structure.

Uniqueness

4-methoxy-N-[2-(5-methoxy-1H-indol-1-yl)ethyl]benzamide is unique due to its specific substitution pattern and the presence of both methoxy and benzamide groups, which confer distinct biological activities and chemical reactivity compared to other indole derivatives .